Cas no 478685-71-1 (2-(Methoxymethoxy)-5-methylphenylboronic Acid)

• Product Name: 2-(Methoxymethoxy)-5-methylphenylboronic Acid
• CAS No: 478685-71-1
• MF: C₉H₁₃BO₄
• MW: 196.008123159409
• MDL: MFCD17015744
• CID: 828911
• PubChem ID: 53216421
• Update Time: 2025-05-20

2-(Methoxymethoxy)-5-methylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (2-(Methoxymethoxy)-5-methylphenyl)boronic acid
• 2-(Methoxymethoxy)-5-methylphenylboronic acid
• 2-methoxymethoxy-5-methyl-phenylboronic acid
• MFCD17015744
• DB-346269
• CS-0175803
• D71384
• [2-(Methoxymethoxy)-5-methylphenyl]boronic acid
• SCHEMBL2703903
• DTXSID10681662
• AKOS006335099
• (2-(Methoxymethoxy)-5-methylphenyl)boronicacid
• 478685-71-1
• BS-28573
• 2-(Methoxymethoxy)-5-methylphenylboronic Acid

• MDL： MFCD17015744
• Inchi： 1S/C9H13BO4/c1-7-3-4-9(14-6-13-2)8(5-7)10(11)12/h3-5,11-12H,6H2,1-2H3
• InChI Key： KPBBTHYSMILUKG-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(C)=CC=1B(O)O

Computed Properties

• Exact Mass: 196.09100
• Monoisotopic Mass: 196.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• PSA: 58.92000
• LogP: -0.34250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Methoxymethoxy)-5-methylphenylboronic Acid

2-(Methoxymethoxy)-5-methylphenylboronic Acid: A Comprehensive Overview

2-(Methoxymethoxy)-5-methylphenylboronic Acid, also known by its CAS number 478685-71-1, is a versatile and highly functionalized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with a methoxymethoxy group at the 2-position and a methyl group at the 5-position, along with a boronic acid moiety attached to the phenyl ring. The combination of these functional groups makes it an invaluable building block in modern chemical research.

The synthesis of 2-(Methoxymethoxy)-5-methylphenylboronic Acid typically involves multi-step processes, often utilizing Suzuki-Miyaura coupling reactions or other cross-coupling methodologies. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. The methoxymethoxy group is particularly valuable due to its ability to act as a protecting group in various transformations, while the boronic acid moiety facilitates cross-coupling reactions with aryl halides, making it a cornerstone in the construction of biaryl structures.

In terms of applications, 2-(Methoxymethoxy)-5-methylphenylboronic Acid has found extensive use in drug discovery programs targeting various therapeutic areas. For instance, recent studies have highlighted its potential in the development of kinase inhibitors, where the phenylboronic acid moiety plays a critical role in modulating enzyme activity. Additionally, this compound has been employed as a key intermediate in the synthesis of fluorescent sensors and materials for optoelectronic devices, leveraging its unique electronic properties.

The chemical stability and reactivity of 478685-71-1 have been extensively studied under various reaction conditions. Researchers have demonstrated that the methoxymethoxy group enhances the compound's stability under acidic conditions, making it suitable for prolonged reactions without degradation. Furthermore, the methyl group at the 5-position contributes to the compound's lipophilicity, which is crucial for its bioavailability in pharmacological applications.

From an environmental perspective, understanding the degradation pathways of 2-(Methoxymethoxy)-5-methylphenylboronic Acid is essential for assessing its ecological impact. Recent studies have shown that under aerobic conditions, this compound undergoes rapid hydrolysis, particularly in alkaline environments, leading to the formation of less toxic byproducts. This information is critical for regulatory compliance and sustainable chemical practices.

In conclusion, 2-(Methoxymethoxy)-5-methylphenylboronic Acid, CAS No 478685-71-1, stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new potential uses for this compound, it remains at the forefront of scientific innovation.